Cas no 1807181-21-0 (2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid)

• Product Name: 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid
• CAS No: 1807181-21-0
• MF: C₉H₅F₂NO₃S
• MW: 245.202708005905
• CID: 4960995
• Update Time: 2025-05-20

2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid

• Inchi： 1S/C9H5F2NO3S/c10-9(11)15-6-2-5(16)1-4(3-12)7(6)8(13)14/h1-2,9,16H,(H,13,14)
• InChI Key： HQODNKRYGNGRON-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(=O)O)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid

Research Brief on 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid (CAS: 1807181-21-0)

2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid (CAS: 1807181-21-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, difluoromethoxy moiety, and a mercaptobenzoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

The primary interest in 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid stems from its potential as a modulator of enzymatic activity, particularly in pathways involving oxidative stress and inflammation. Researchers have explored its interactions with thiol-dependent enzymes, such as glutathione S-transferases (GSTs) and peroxiredoxins, which are critical in cellular defense mechanisms. The compound's ability to act as a Michael acceptor due to its α,β-unsaturated carbonyl system further enhances its reactivity and potential therapeutic utility.

Recent synthetic efforts have optimized the production of 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These advancements have facilitated its use in preclinical studies, where it has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In vitro and in vivo studies have highlighted the compound's efficacy in models of inflammatory diseases and cancer. For instance, 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to induce apoptosis in cancer cell lines through the modulation of redox-sensitive signaling pathways has positioned it as a candidate for further anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive preclinical evaluations. Future research directions may include structural optimization to enhance selectivity and potency, as well as the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 2-Cyano-6-difluoromethoxy-4-mercaptobenzoic acid (CAS: 1807181-21-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and synthetic accessibility make it a valuable tool for drug discovery and development. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of novel treatments for inflammatory and neoplastic diseases.